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Compound of Interest

Compound Name: Diethyl adipate

Cat. No.: B1670523

For laboratory professionals engaged in scientific research and drug development, ensuring a
safe handling and disposal protocol for all chemicals is paramount. This guide provides
essential, immediate safety and logistical information for the proper use of Diethyl adipate, a
common plasticizer and solvent. Following these procedures will help maintain a safe
laboratory environment and ensure compliance with safety regulations.

Personal Protective Equipment (PPE)

When handling Diethyl adipate, appropriate personal protective equipment is the first line of
defense against potential exposure. Although Diethyl adipate is not classified as a hazardous
substance under GHS criteria, it may cause eye, skin, and respiratory tract irritation.[1][2] The
following table summarizes the recommended PPE.
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PPE Category Recommended Equipment

Chemical safety goggles or eyeglasses that
comply with OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166 should be worn.[1]

Eye/Face Protection

Wear appropriate protective gloves and clothing
Skin Protection to prevent skin exposure.[1][3] It is advised to

wash hands thoroughly after handling.[1]

A NIOSH/MSHA or European Standard EN 149
) ) approved respirator is recommended if
Respiratory Protection o S
exposure limits are exceeded or if irritation or

other symptoms are experienced.[1]

Operational and Disposal Plans

Proper handling, storage, and disposal of Diethyl adipate are critical for laboratory safety and

environmental protection.

Handling and Storage:

e Avoid contact with eyes, skin, and clothing.[1]

o Keep the container tightly closed when not in use.[1]

» Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents, strong acids, and bases.[1][2]

 Facilities storing or utilizing this material should be equipped with an eyewash facility and a

safety shower.[1]

Disposal Plan: Chemical waste generators must determine if a discarded chemical is classified
as a hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1][4] It is also
necessary to consult state and local hazardous waste regulations for complete and accurate

classification.[1][4]
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e Dispose of the unused product in a suitable, closed container.[5]

o Contaminated packaging should be disposed of as unused product.[5]

e Do not allow the product to enter drains or waterways.[2][5]

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.

First-Aid Measures:

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

[6]

Skin Contact

Wash the affected area with plenty of soap and
water.[2][5] Remove contaminated clothing and
shoes.[1][6] Seek medical advice if irritation

persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1] Seek medical
attention.[1][6]

Ingestion

Do not induce vomiting.[1] If the victim is
conscious and alert, give 2-4 cupfuls of milk or
water.[1] Never give anything by mouth to an
unconscious person.[1][5] Seek immediate

medical attention.[3][6]

Spill Response Workflow:

The following diagram outlines the procedural steps for managing a Diethyl adipate spill.
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Diethyl Adipate Spill Response Workflow
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Caption: Workflow for handling a Diethyl adipate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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